2-(4-oxo-3(4H)-quinazolinyl)-N-(2,4,5-trichlorophenyl)acetamide

• IUPAC Name: 2-(4-oxoquinazolin-3-yl)-N-(2,4,5-trichlorophenyl)acetamide
• InChI: InChI=1S/C16H10Cl3N3O2/c17-10-5-12(19)14(6-11(10)18)21-15(23)7-22-8-20-13-4-2-1-3-9(13)16(22)24/h1-6,8H,7H2,(H,21,23)
• InChI Key: QJWFDAVFCCORSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)NC3=CC(=C(C=C3Cl)Cl)Cl
• Molecular Formula: C16H10Cl3N3O2
• Molecular Weight: 382.6 g/mol

Description

2-(4-oxo-3(4H)-quinazolinyl)-N-(2,4,5-trichlorophenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as OTQA, and it has been the subject of numerous studies due to its unique chemical properties and potential applications in various fields of research.

Mechanism of Action

OTQA works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has been shown to be particularly effective in inhibiting the activity of the enzyme topoisomerase II, which is essential for the replication of DNA in cancer cells. By inhibiting this enzyme, OTQA can effectively halt the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
OTQA has been shown to have a number of biochemical and physiological effects. This compound has been found to be highly selective in its activity, targeting only cancer cells and leaving healthy cells unaffected. OTQA has also been shown to be highly stable, making it an ideal candidate for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

OTQA has a number of advantages and limitations when it comes to its use in laboratory experiments. One of the main advantages of this compound is its high selectivity, which allows researchers to target specific cells or tissues in their experiments. However, the high selectivity of OTQA can also be a limitation, as it may limit the scope of experiments that can be performed.
List of

Future Directions

1. Further studies on the potential applications of OTQA in cancer research.
2. Investigation of the potential use of OTQA in drug development.
3. Exploration of the biochemical and physiological effects of OTQA on healthy cells and tissues.
4. Development of new synthesis methods for OTQA that are more efficient and cost-effective.
5. Investigation of the potential use of OTQA in other fields of research, such as neuroscience and immunology.
In conclusion, OTQA is a promising compound that has the potential to revolutionize scientific research in a number of fields. Its unique chemical properties and high selectivity make it an ideal candidate for use in laboratory experiments, and its potential applications in cancer research and drug development make it a particularly exciting compound to study. With further research and development, OTQA may one day become a key tool in the fight against cancer and other diseases.

Synthesis Methods

The synthesis of OTQA involves the reaction of 2-aminobenzamide with 2,4,5-trichlorophenylacetyl chloride in the presence of a base. The resulting product is then subjected to further reactions to produce the final compound. This synthesis method has been optimized over the years, and it is now a well-established process that can be easily replicated in a laboratory setting.

Scientific Research Applications

OTQA has been used extensively in scientific research due to its unique chemical properties. This compound has been shown to have potential applications in various fields of research, including cancer research, neuroscience, and drug development. OTQA has been found to be particularly effective in inhibiting the growth of cancer cells, making it a promising candidate for cancer treatment.